Cas no 1237747-15-7 (4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• CAS No: 1237747-15-7
• MF: C₁₄H₁₀N₄O₂S
• MW: 298.319800853729
• MDL: MFCD21335405
• CID: 5167572
• Update Time: 2026-03-04

4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD21335405
• Inchi： 1S/C14H10N4O2S/c15-14-16-11(8-12(17-14)13-2-1-7-21-13)9-3-5-10(6-4-9)18(19)20/h1-8H,(H2,15,16,17)
• InChI Key： FVSPQJYZELNCMH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C2C=CC(=CC=2)[N+](=O)[O-])=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 2.7
• Topological Polar Surface Area: 126

Additional information on 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

Professional Introduction to 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No: 1237747-15-7)

4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1237747-15-7, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound integrates several key pharmacophoric elements, including a nitrophenyl group and a thiophen-2-yl moiety, which are known for their ability to modulate biological pathways and enhance drug efficacy.

The pyrimidin-2-amine core of 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is particularly noteworthy, as pyrimidine derivatives are widely recognized for their pharmacological properties. Pyrimidines are fundamental heterocyclic aromatic compounds that serve as crucial building blocks in medicinal chemistry. They are integral to numerous biologically active molecules, including nucleoside analogs that play a pivotal role in antiviral and anticancer therapies. The presence of the amine functional group at the 2-position of the pyrimidine ring further enhances the compound's potential as a pharmacological scaffold.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The nitrophenyl group in 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is particularly interesting from a pharmacological perspective. Nitroaromatic compounds have demonstrated significant promise in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines. The electron-withdrawing nature of the nitro group can enhance binding affinity to target proteins, making it an effective moiety for drug design.

The thiophen-2-yl moiety is another critical component of this compound that contributes to its biological activity. Thiophenes are heterocyclic compounds that exhibit a wide range of biological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The incorporation of a thiophene ring into the molecular structure can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. This makes 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine a versatile candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine as a lead compound for developing novel therapeutic agents. Researchers have been investigating its activity against various disease targets, including kinases and other enzymes involved in cancer metabolism. Preliminary findings suggest that this compound exhibits inhibitory effects on specific kinases, potentially making it effective in treating certain types of cancer. Additionally, its ability to interact with multiple biological targets suggests that it may have broad-spectrum therapeutic applications.

The synthesis of 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine involves complex organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the nitrophenyl group necessitates careful handling due to its potential reactivity under certain conditions. Similarly, the thiophene ring integration requires specialized synthetic strategies to ensure optimal yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, facilitating further research and development.

The pharmacokinetic properties of 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Studies have begun to explore the metabolic pathways involved in the degradation of this compound, providing insights into potential side effects and drug-drug interactions. These findings are essential for optimizing dosing regimens and ensuring patient safety.

In conclusion, 4-(4-nitrophenyl)-6-(thiophen-2-yl)pyrimidin-2-am ine (CAS No: 1237747 -15 -7) represents a promising candidate for further pharmaceutical development. Its unique molecular structure combines several pharmacophoric elements that make it suitable for targeting various disease-related pathways. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts. As our understanding of biological mechanisms evolves, compounds like 4-(4-nitrophenyl)-6-(thiophen -2 -y l ) py rim idin -2 -ami ne will play an increasingly vital role in addressing unmet medical needs.